Benzenemethanamine, alpha-methyl-2-(trifluoromethoxy)-
Overview
Description
Benzenemethanamine, alpha-methyl-2-(trifluoromethoxy)-, also known as TFMMA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in research. TFMMA belongs to the class of compounds known as trifluoromethylated amines, which have been found to possess unique physical and chemical properties that make them ideal for various applications in chemistry and biology.
Mechanism of Action
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 1-[2-(trifluoromethoxy)phenyl]ethan-1-amine are currently unknown . These properties are crucial for understanding the compound’s bioavailability, or the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can impact how 1-[2-(trifluoromethoxy)phenyl]ethan-1-amine interacts with its targets . .
Advantages and Limitations for Lab Experiments
One of the main advantages of Benzenemethanamine, alpha-methyl-2-(trifluoromethoxy)- is its unique physical and chemical properties, which make it an ideal candidate for various lab experiments. However, the compound also has certain limitations, such as its potential toxicity and the need for specialized equipment and techniques for its synthesis and handling.
Future Directions
There are several future directions for research on Benzenemethanamine, alpha-methyl-2-(trifluoromethoxy)-. One potential area of focus is the development of new drugs and therapeutic agents based on the compound's unique properties. Another potential direction is the investigation of the compound's potential applications in chemical biology, such as its ability to modulate the activity of certain enzymes and proteins. Additionally, further research is needed to fully understand the mechanism of action of Benzenemethanamine, alpha-methyl-2-(trifluoromethoxy)- and its potential applications in various fields of scientific research.
Synthesis Methods
The synthesis of Benzenemethanamine, alpha-methyl-2-(trifluoromethoxy)- involves the reaction of alpha-methylbenzylamine with trifluoromethoxyphenylacetonitrile in the presence of a base catalyst. The resulting product is then purified through a series of chromatographic techniques, such as column chromatography and recrystallization.
Scientific Research Applications
Benzenemethanamine, alpha-methyl-2-(trifluoromethoxy)- has been found to have potential applications in various fields of scientific research, including medicinal chemistry, drug discovery, and chemical biology. The compound has been shown to possess unique properties that make it an ideal candidate for the development of new drugs and therapeutic agents.
properties
IUPAC Name |
1-[2-(trifluoromethoxy)phenyl]ethanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10F3NO/c1-6(13)7-4-2-3-5-8(7)14-9(10,11)12/h2-6H,13H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XDQINUYPIQISSS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1OC(F)(F)F)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10F3NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
864263-88-7 |
Source
|
| Record name | 1-[2-(trifluoromethoxy)phenyl]ethan-1-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[(E)-2-(2-chlorophenyl)ethenyl]-8-(trifluoromethoxy)-2,3-dihydrothieno[3,2-c]quinoline](/img/structure/B2456425.png)
![Cyclohex-3-en-1-yl-[4-(5-fluoropyrimidin-2-yl)oxypiperidin-1-yl]methanone](/img/structure/B2456429.png)
![2-(4-(5-methyl-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carbonyl)piperazin-1-yl)acetamide](/img/structure/B2456435.png)
ammonium iodide](/img/structure/B2456437.png)
![(2S)-2-(2,9-Dioxaspiro[5.5]undecan-3-yl)propan-1-amine](/img/structure/B2456439.png)
![N-(4-bromophenyl)-2-((2,6,8-trimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide](/img/structure/B2456441.png)